![molecular formula C15H21N3O3 B2468336 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one CAS No. 2319719-98-5](/img/structure/B2468336.png)
6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
Synthesis and Chemical Reactions
- 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one is involved in various synthetic pathways, such as the creation of acyclonucleosides and reactions with sodium azide and thiourea, leading to different pyridazin-6-one derivatives. These reactions are foundational for developing new chemical entities with potential applications (Choi, Lee, & Yoon, 1991).
Antimicrobial Agents
- Novel azetidin-2-ones, including 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one derivatives, have been synthesized and evaluated for their antimicrobial properties. These compounds exhibit potential as antimicrobial agents, expanding the scope of therapeutic applications (Ansari & Lal, 2009).
Anti-Asthmatic Activities
- Research has highlighted the synthesis of novel compounds involving 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one derivatives, displaying significant anti-asthmatic activities. These findings are crucial for developing new treatments for asthma and related respiratory diseases (Kuwahara, Kawano, Shimazu, Ashida, & Miyake, 1996; Kuwahara, Kawano, Kajino, Ashida, & Miyake, 1997).
Synthesis of Fused Azines
- The chemical is used in synthesizing fused azines, indicating its role in developing novel chemical structures with potential applications in various fields, including pharmaceuticals (Ibrahim & Behbehani, 2014).
Structural and Theoretical Studies
- The compound's structural analysis, DFT calculations, and Hirshfeld surface studies have been conducted, providing insights into its chemical behavior and interactions. This research is foundational for understanding the compound's properties and potential applications (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).
In Vitro Antimicrobial Screening
- Pyridazin-3-one derivatives, including 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one, have been synthesized and subjected to in vitro antimicrobial screening, showing promising results against various bacterial and fungal strains (Desai & Dodiya, 2014).
Plant Growth Stimulating Effect
- Some derivatives of 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one have shown a pronounced plant growth-stimulating effect, suggesting potential agricultural applications (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019).
Anti-Inflammatory Activities
- Research into 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one derivatives has also explored their potential as anti-inflammatory agents. This has implications for developing new treatments for inflammatory diseases (Ibrahim, Loksha, Elshihawy, Khodeer, & Said, 2017).
Inhibition of α-Glucosidase
- Studies have also focused on the inhibition of α-glucosidase by these compounds, which could have implications for treating conditions like diabetes (Zaoui, Ramli, Tan, Tiekink, Chemlal, Mague, Taoufik, Faouzi, & Ansar, 2021).
properties
IUPAC Name |
6-methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3/c1-11-5-6-14(19)18(16-11)10-12-8-17(9-12)15(20)13-4-2-3-7-21-13/h5-6,12-13H,2-4,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWJAWQIJZUUCEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CC2CN(C2)C(=O)C3CCCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-2-{[1-(oxane-2-carbonyl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.